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Compound of Interest

Compound Name: LEB-03-145

Cat. No.: B12402045

Get Quote

An Examination of Its Chemical Properties, Environmental Fate, and Toxicological Profile

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The initial query for "LEB-03-145" did not yield a specific chemical entity. This guide

focuses on the well-documented compound C.I. Reactive Yellow 145, which shares the

numerical designator.

Chemical Identification
C.I. Reactive Yellow 145 is a monoazo reactive dye, characterized by the presence of a vinyl

sulfone reactive group. This group allows the dye to form covalent bonds with the hydroxyl

groups of cellulosic fibers, leading to its widespread use in the textile industry.
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Identifier Value

Primary CAS Number 93050-80-7[1][2][3][4]

Related CAS Number 80157-00-2[5]

IUPAC Name

tetrasodium;7-[[2-(carbamoylamino)-4-[[4-

chloro-6-[3-(2-

sulfonatooxyethylsulfonyl)anilino]-1,3,5-triazin-2-

yl]amino]phenyl]diazenyl]naphthalene-1,3,6-

trisulfonate[3]

Synonyms
C.I. Reactive Yellow 145, Reactive Yellow 3RS,

Reactive Yellow M3RE, Yellow F3R[1][2][3]

Molecular Formula C₂₈H₂₀ClN₉Na₄O₁₆S₅[1][2]

Molecular Weight 1026.25 g/mol [1]

Experimental Protocols
The persistence of Reactive Yellow 145 in textile effluents has led to extensive research into its

removal from wastewater. The following sections detail common experimental methodologies.

Biodegradation by Bacterial Consortium
This protocol outlines the methodology for assessing the biodegradation of Reactive Yellow

145 using a bacterial consortium of Enterobacter asburiae and Enterobacter cloacae.[5]

Methodology:

Bacterial Culture Preparation: A bacterial consortium is prepared by mixing equal ratios (1:1)

of E. asburiae and E. cloacae.

Decolorization Assay:

Prepare a nutrient broth medium containing a specific concentration of Reactive Yellow

145 (e.g., 500 mg/L).

Inoculate the medium with a 10% (v/v) concentration of the bacterial consortium.
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Incubate the culture under static conditions at a controlled temperature (e.g., 35°C) and

pH (e.g., 7.0).

Monitor the decolorization over a time course (e.g., 12 hours) by measuring the

absorbance of the supernatant at the dye's maximum wavelength.

Metabolite Analysis:

After decolorization, centrifuge the culture to separate the bacterial biomass.

Extract the supernatant with a suitable organic solvent (e.g., ethyl acetate).

Analyze the extracted metabolites using Gas Chromatography-Mass Spectrometry (GC-

MS) to identify the degradation products.

Toxicity Assessment:

Phytotoxicity: Assess the toxicity of the crude and biodegraded dye solutions by studying

their effects on seed germination and seedling growth of selected plant species (e.g.,

Cicer arietinum and Vigna radiata).

Genotoxicity: Evaluate the genotoxic potential of the dye and its metabolites using the

Allium cepa root tip assay, monitoring the mitotic index and chromosomal aberrations.

Photocatalytic Degradation using TiO₂
This protocol describes the photocatalytic degradation of Reactive Yellow 145 using titanium

dioxide (TiO₂) as a photocatalyst.

Methodology:

Photocatalyst Preparation: Disperse a known amount of TiO₂ in an aqueous solution of

Reactive Yellow 145.

Photoreactor Setup: Place the solution in a photoreactor equipped with a UV light source.

Degradation Experiment:
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Stir the solution in the dark for a set period to establish adsorption-desorption equilibrium.

Irradiate the solution with UV light while maintaining constant stirring.

Collect aliquots at regular intervals and centrifuge to remove the photocatalyst.

Measure the concentration of Reactive Yellow 145 in the supernatant using a UV-Vis

spectrophotometer at its characteristic wavelength.

Parameter Optimization: Investigate the effect of various parameters on degradation

efficiency, including:

Initial dye concentration

Photocatalyst dosage

pH of the solution

Presence of oxidizing agents (e.g., H₂O₂)

Quantitative Data
The following tables summarize key quantitative data from studies on the removal and toxicity

of Reactive Yellow 145.

Table 1: Optimal Conditions for Biodegradation
Parameter Optimal Value

Decolorization
Efficiency

Reference

Dye Concentration 500 mg/L 98.78% [5]

Temperature 35°C 98.78% [5]

pH 7.0 98.78% [5]

Incubation Time 12 hours 98.78% [5]

Table 2: Toxicological Data
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Test Endpoint Result Reference

Acute Oral Toxicity

(Rat)
LD50 > 2,000 mg/kg [1]

Skin Irritation (Rabbit) - Non-irritant [1]

Eye Irritation (Rabbit) - Non-irritant [1]

Sensitization (Guinea

Pig)
-

Did not show a

sensitizing effect
[1]

Fish Toxicity

(Leuciscus idus)
LC50 (48h) > 100 mg/L [1]

Bacterial Toxicity EC50 > 1,000 mg/L [1]

Visualizations
Biodegradation Pathway
The following diagram illustrates the proposed biodegradation pathway of Reactive Yellow 145

by a bacterial consortium, leading to the formation of smaller, less toxic metabolites.

Proposed Biodegradation Pathway of Reactive Yellow 145

Reactive Yellow 145
Azo Bond Cleavage

(Azoreductase)
Intermediate

Aromatic Amines
Further Degradation Metabolites Identified by GC-MS 2-Cyclohexen-1-ol 5-Nitroso-2,4,6-triaminopyrimidine Octahydroquinoline-9-hydroxyperoxide Tetramethyl-2-hexadecen-1-ol 9-Octadecanoic acid, methyl ester Hexadecanoic acid, methyl ester

Click to download full resolution via product page

Caption: Proposed biodegradation pathway of C.I. Reactive Yellow 145.

Experimental Workflow for Photocatalytic Degradation
This diagram outlines a typical experimental workflow for studying the photocatalytic

degradation of Reactive Yellow 145.
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Experimental Workflow for Photocatalytic Degradation

Preparation
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Caption: Workflow for photocatalytic degradation of Reactive Yellow 145.
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Toxicological Profile and Relevance to Drug
Development
The available toxicological data for Reactive Yellow 145 indicates low acute toxicity.[1]

However, as an azo dye, there is a potential for the formation of aromatic amines through

reductive cleavage of the azo bond. Some aromatic amines are known to be carcinogenic.

A key study on the biodegradation of Reactive Yellow 145 identified several metabolites and

assessed their toxicity.[5] The results showed that the biodegraded products exhibited reduced

phytotoxicity and genotoxicity compared to the parent dye.[5] This suggests that biological

treatment processes can effectively detoxify wastewater containing this dye.

For drug development professionals, it is important to note that there is currently no evidence in

the public domain to suggest that Reactive Yellow 145 or its metabolites have any therapeutic

applications or interact with specific biological signaling pathways in a manner relevant to drug

design. The research focus has been exclusively on its industrial applications and

environmental impact. The identified metabolites, such as fatty acid esters and nitrogen-

containing heterocyclic compounds, are common biochemicals and may not hold significant

promise as lead compounds without further extensive investigation.[5] The primary relevance of

this compound to the pharmaceutical industry would be in the context of environmental safety

and the responsible disposal of any materials dyed with this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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